Cas no 1028268-32-7 (Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate)

Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate structure
1028268-32-7 structure
Product Name:Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate
CAS No:1028268-32-7
MF:C24H23ClN2O6
MW:470.902225732803
CID:1134516
PubChem ID:11465574
Update Time:2025-04-20

Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate
    • 1028268-32-7
    • ethyl 2-(4-chlorobenzoylamino)-2-ethoxycarbonyl-3-[2(1H)-quinolinon-4-yl]propionate
    • SCHEMBL4651932
    • DB-213587
    • Diethyl 2-(4-chlorobenzamido)-2-((2-oxo-1,2-dihydroquinolin-4-yl)methyl)malonate
    • Diethyl [(4-chlorobenzoyl) amino][(2-oxo-1, 2-dihydro-4-quinolinyl)methyl]malonate
    • IMTLPYCYJGUFHB-UHFFFAOYSA-N
    • Inchi: 1S/C24H23ClN2O6/c1-3-32-22(30)24(23(31)33-4-2,27-21(29)15-9-11-17(25)12-10-15)14-16-13-20(28)26-19-8-6-5-7-18(16)19/h5-13H,3-4,14H2,1-2H3,(H,26,28)(H,27,29)
    • InChI Key: IMTLPYCYJGUFHB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(NC(C(=O)OCC)(C(=O)OCC)CC1=CC(NC2C=CC=CC1=2)=O)=O

Computed Properties

  • Exact Mass: 470.12459
  • Monoisotopic Mass: 470.1244642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 110.8

Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate Related Literature

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